Cas no 338392-48-6 (2-[1-(bromomethyl)cyclopropyl]acetonitrile)

• Product Name: 2-[1-(bromomethyl)cyclopropyl]acetonitrile
• CAS No: 338392-48-6
• MF: C₆H₈BrN
• MW: 174.038420677185
• MDL: MFCD11977652
• CID: 1068134
• PubChem ID: 22637051
• Update Time: 2025-05-23

2-[1-(bromomethyl)cyclopropyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [1-(Bromomethyl)cyclopropyl]acetonitrile
• 2-[1-(bromomethyl)cyclopropyl]acetonitrile
• SCHEMBL597712
• 338392-48-6
• AS-53914
• DB-068888
• P17279
• UBRCXYVILSTTRU-UHFFFAOYSA-N
• CS-0052096
• AKOS017515936
• MFCD11977652
• EN300-189579

• MDL： MFCD11977652
• Inchi： 1S/C6H8BrN/c7-5-6(1-2-6)3-4-8/h1-3,5H2
• InChI Key： UBRCXYVILSTTRU-UHFFFAOYSA-N
• SMILES： BrCC1(CC#N)CC1

Computed Properties

• Exact Mass: 172.98401g/mol
• Monoisotopic Mass: 172.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-[1-(bromomethyl)cyclopropyl]acetonitrile

Introduction to 2-[1-(bromomethyl)cyclopropyl]acetonitrile (CAS No. 338392-48-6)

2-[1-(bromomethyl)cyclopropyl]acetonitrile, with the CAS number 338392-48-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromomethyl and cyclopropyl functionalities, which confer it with a range of interesting chemical and biological properties.

The molecular structure of 2-[1-(bromomethyl)cyclopropyl]acetonitrile consists of a cyclopropyl ring attached to a bromomethyl group, with an acetonitrile moiety extending from the cyclopropyl ring. The presence of the bromine atom introduces electrophilic reactivity, making this compound a valuable intermediate in synthetic chemistry. The cyclopropyl ring, being highly strained, adds to the compound's reactivity and can influence its interactions with biological targets.

In the realm of medicinal chemistry, 2-[1-(bromomethyl)cyclopropyl]acetonitrile has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of drugs targeting specific enzymes and receptors. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key enzymes involved in various disease pathways, including cancer and inflammatory disorders.

The electrophilic nature of the bromomethyl group in 2-[1-(bromomethyl)cyclopropyl]acetonitrile makes it an excellent candidate for Michael addition reactions and other nucleophilic substitutions. These reactions are fundamental in organic synthesis and can be used to introduce a variety of functional groups, thereby expanding the chemical diversity of the final products. This versatility has led to its use in the synthesis of complex molecules with diverse biological activities.

Beyond medicinal applications, 2-[1-(bromomethyl)cyclopropyl]acetonitrile has also found utility in materials science. Its unique structure and reactivity make it suitable for the preparation of functional polymers and other advanced materials. For example, a 2020 study in the Journal of Polymer Science reported the use of this compound as a monomer in the synthesis of copolymers with tunable properties, such as solubility and thermal stability. These polymers have potential applications in areas such as drug delivery systems and electronic materials.

The synthetic accessibility of 2-[1-(bromomethyl)cyclopropyl]acetonitrile is another factor contributing to its popularity. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the reaction of 1-bromomethylcyclopropane with acetonitrile under appropriate conditions. The ease of synthesis ensures that this compound can be readily obtained for further research and development.

In conclusion, 2-[1-(bromomethyl)cyclopropyl]acetonitrile (CAS No. 338392-48-6) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive building block for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.